Cas no 941954-45-6 (2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 941954-45-6
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6169298
• PubChem ID: 16927259
• Update Time: 2025-05-20

2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)isobutyramide
• 941954-45-6
• 2-methyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]propanamide
• AKOS024645217
• 2-methyl-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]propanamide
• F2384-0587

• Inchi： 1S/C18H26N2O2/c1-12(2)9-10-20-16-7-6-15(19-18(22)13(3)4)11-14(16)5-8-17(20)21/h6-7,11-13H,5,8-10H2,1-4H3,(H,19,22)
• InChI Key： CXAGUTPRWNBHIG-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CCC(C)C)NC(C(C)C)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Professional Introduction to Compound with CAS No. 941954-45-6 and Product Name: 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

The compound with the CAS number 941954-45-6 and the product name 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a tetrahydroquinoline core and an amide functional group, positions it as a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of tetrahydroquinoline derivatives in the design of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide contributes to its unique pharmacological profile. The presence of a methyl group at the 2-position and a (3-methylbutyl) group at the N1-position introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

The amide functional group in the molecule is another critical feature that influences its biological activity. Amides are known to participate in hydrogen bonding interactions, which can enhance binding affinity to protein targets. This property makes 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide a valuable scaffold for developing small molecule inhibitors. Studies have shown that amide-containing compounds often exhibit improved solubility and bioavailability, which are essential factors for drug-like properties.

In the context of contemporary pharmaceutical research, there is growing interest in leveraging computational methods to accelerate the discovery of novel bioactive molecules. Virtual screening and molecular docking techniques have been successfully employed to identify potential leads like 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide. These approaches allow researchers to predict the binding modes of candidate compounds with target proteins, thereby guiding experimental validation. The integration of machine learning algorithms has further enhanced the efficiency of this process by enabling rapid screening of large chemical libraries.

Experimental validation of the biological activity of tetrahydroquinoline derivatives has revealed promising results in several disease models. For instance, certain analogs have demonstrated efficacy in inhibiting key enzymes involved in cancer progression. The structural features of 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide, particularly its ability to interact with biological targets through multiple binding sites, suggests potential for developing multitarget drugs. Such compounds could offer therapeutic advantages by simultaneously modulating multiple pathways relevant to a particular disease.

The synthesis of complex molecules like 2-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylpropanamide presents unique challenges due to their intricate structural framework. Advanced synthetic methodologies have been developed to address these challenges effectively. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled the efficient construction of tetrahydroquinoline derivatives. Additionally, modern spectroscopic techniques like NMR and mass spectrometry play a crucial role in characterizing these compounds and ensuring their purity.

The pharmacokinetic properties of tetrahydroquinoline derivatives are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Preclinical studies have provided insights into the pharmacokinetic behavior of related compounds, suggesting that modifications at specific positions within the molecule can significantly impact its bioavailability and metabolic stability. This knowledge is invaluable for designing next-generation drugs with improved pharmacokinetic profiles.

Future directions in the research of tetrahydroquinoline derivatives include exploring their potential in treating neurological disorders and infectious diseases. The unique structural features of these compounds make them attractive candidates for developing novel therapeutics against pathogenic organisms and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this field and translating laboratory findings into clinical applications.

In conclusion,2-methyl-N-1-(3-methylbutyl)-2 oxo - 1 , 23 , 4 - tetra hydro quinolin - 6 - yl propan amide (CAS No . 941954 - 45 - 6) represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising biological activities . The ongoing research in this area holds great promise for developing innovative therapeutic agents that address unmet medical needs . Continued exploration into its pharmacological properties , synthetic methodologies , and pharmacokinetic behavior will further enhance our understanding and utilization of this compound .